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Compound of Interest

Compound Name: (R)-(+)-Lactamide

Cat. No.: B1348126 Get Quote

An In-depth Technical Guide to the Safe Handling of (R)-(+)-Lactamide

This document provides a comprehensive overview of the safety data and handling precautions

for (R)-(+)-Lactamide, tailored for researchers, scientists, and professionals in drug

development. (R)-(+)-Lactamide, also known as (R)-2-hydroxypropanamide, is a chiral building

block utilized in the synthesis of pharmaceuticals and agrochemicals.[1] Its specific

stereochemistry is valuable for producing enantiomerically pure compounds, which is critical for

developing effective drugs with minimal side effects.[1]

Chemical and Physical Properties
(R)-(+)-Lactamide typically appears as a white, slightly yellow, or orange crystalline powder.[1]

It is a monocarboxylic acid amide and a secondary alcohol.[2][3] The following table

summarizes its key physical and chemical properties.
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Property Value

Synonyms
(R)-(+)-2-Hydroxypropionamide, (R)-2-

Hydroxypropanamide[1][4]

CAS Number 598-81-2[1][4]

Molecular Formula C₃H₇NO₂[1][4]

Molecular Weight 89.09 g/mol [1][4]

Appearance
White, slightly yellow or orange crystalline

powder[1]

Melting Point 49-53 °C[4]; 53-55 °C[1]

Purity ≥ 98% (GC)[1]

Optical Rotation [α]20/D = +18° to +23° (c=10 in H₂O)[1]

Solubility Soluble in water.[5]

Boiling Point No data available[4]

Flash Point No data available[4]

Auto-ignition Temperature No data available[4]

Hazard Identification and GHS Classification
(R)-(+)-Lactamide is classified as an irritant.[2] While one Safety Data Sheet (SDS) states it is

not a hazardous substance or mixture, it also lists specific GHS hazard statements that indicate

potential for irritation.[4] It is crucial to handle this chemical with appropriate care.
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GHS Classification Details

Pictogram Irritant[2]

Signal Word Warning[2]

Hazard Statements

H315: Causes skin irritation.[2][4]H319: Causes

serious eye irritation.[2][4]H335: May cause

respiratory irritation.[2][4]

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA.[4]

Experimental Protocols
The safety data presented in this guide is derived from standardized Safety Data Sheets

(SDS). These documents summarize the hazards of a chemical substance but do not typically

include detailed experimental methodologies for the toxicological and ecotoxicological studies

conducted. For specific protocols, researchers should consult primary toxicology literature or

specialized databases.

However, first aid and accidental release measures are outlined as procedural protocols below.

First Aid Measures
In case of exposure, follow these procedures and seek medical attention.[4]

General Advice: Consult a physician and show them the Safety Data Sheet.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[4]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[4]

Eye Contact: Rinse cautiously and immediately with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.[4]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[4]

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and containment.

Personal Precautions: Wear appropriate protective equipment, including gloves, safety

glasses, and a respirator if dust is generated. Avoid breathing dust or fumes and ensure

adequate ventilation.[4][6]

Containment and Cleaning: For minor spills, clean up immediately.[6] Use dry clean-up

procedures to avoid generating dust.[6] Vacuum or sweep up the material and place it into a

suitable, sealed container for disposal.[4][6] Do not let the product enter drains or waterways.

[4] For major spills, clear the area of personnel and move upwind.[6]

Handling, Storage, and Personal Protection
Proper handling and storage are essential to minimize risk. The following diagram illustrates a

standard workflow for handling chemicals in a laboratory setting.
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Caption: General workflow for safe chemical handling in a research environment.
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Handling: Avoid contact with skin, eyes, and clothing.[4] Use only in a well-ventilated area

and avoid breathing dust or fumes.[4] Wash hands thoroughly after handling.[4] Keep

containers tightly closed when not in use.[4][6] Do not eat, drink, or smoke in the handling

area.[4]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.[4]

Keep containers tightly closed to prevent moisture contamination.[4][7] Store locked up.[4]

Exposure Controls and Personal Protection
No official occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have been

established for (R)-(+)-Lactamide.[4] However, appropriate engineering controls and personal

protective equipment should always be used.

Control Specification

Engineering Controls
Use in a well-ventilated area. Facilities should

be equipped with an eyewash station.[4]

Eye/Face Protection

Wear chemical splash-resistant safety glasses

or goggles.[4] A face shield may be appropriate

for certain tasks.[4]

Skin Protection

Wear protective gloves. The suitability and

durability depend on the frequency and duration

of contact.[4][6] Wear protective clothing to

prevent skin exposure.[4]

Respiratory Protection
If dust is generated or ventilation is inadequate,

use a NIOSH-approved respirator.[4][7]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.[4]

Determine if the discarded chemical is classified as hazardous waste.[4] Dispose of the

contents and container to an approved waste disposal plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348126#r-lactamide-safety-data-sheet-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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